Cas no 2229319-84-8 (2-(3-chloro-4-nitrophenyl)propan-1-amine)

• Product Name: 2-(3-chloro-4-nitrophenyl)propan-1-amine
• CAS No: 2229319-84-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6547716
• PubChem ID: 165885804
• Update Time: 2025-06-13

2-(3-chloro-4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)propan-1-amine
• 2229319-84-8
• EN300-1996909

• Inchi： 1S/C9H11ClN2O2/c1-6(5-11)7-2-3-9(12(13)14)8(10)4-7/h2-4,6H,5,11H2,1H3
• InChI Key： DICRSISDNKRDQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-chloro-4-nitrophenyl)propan-1-amine

Comprehensive Overview of 2-(3-chloro-4-nitrophenyl)propan-1-amine (CAS No. 2229319-84-8): Properties, Applications, and Industry Insights

2-(3-chloro-4-nitrophenyl)propan-1-amine (CAS No. 2229319-84-8) is an organic compound featuring a unique molecular structure that combines a chloro-substituted nitrophenyl group with an amine-functionalized propane chain. This specialty chemical has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity profile. The presence of both electron-withdrawing groups (chloro and nitro) and the primary amine functionality makes it a valuable intermediate for synthesizing more complex molecules.

Recent studies highlight the growing importance of nitrophenyl derivatives in drug discovery pipelines, particularly for developing targeted therapies. The compound's CAS number 2229319-84-8 frequently appears in patent literature related to kinase inhibitors and antimicrobial agents. Analytical characterization reveals that 2-(3-chloro-4-nitrophenyl)propan-1-amine typically appears as a crystalline solid with moderate solubility in polar organic solvents, properties that facilitate its handling in laboratory settings.

The synthesis of amine-functionalized aromatic compounds like this molecule often involves multi-step protocols starting from commercially available precursors. Current optimization trends focus on green chemistry approaches, including catalytic amination methods that reduce waste generation. Researchers particularly value the 3-chloro-4-nitro substitution pattern for its ability to undergo sequential displacement reactions, enabling diverse molecular transformations.

In material science applications, derivatives of 2-(3-chloro-4-nitrophenyl)propan-1-amine have shown promise as building blocks for functional polymers with tailored electronic properties. The compound's molecular weight (228.66 g/mol) and lipophilicity parameters make it suitable for creating specialty coatings with enhanced adhesion characteristics. These developments align with industry demands for high-performance materials in electronics and protective applications.

Quality control protocols for CAS 2229319-84-8 typically employ advanced analytical techniques such as HPLC-MS and NMR spectroscopy to ensure purity standards exceeding 98%. The compound's storage stability under inert atmospheres at controlled temperatures has been well-documented, addressing common concerns about nitro compound degradation. These characteristics support its growing adoption in contract research organizations and custom synthesis services worldwide.

Emerging research explores the structure-activity relationships of 2-(3-chloro-4-nitrophenyl)propan-1-amine derivatives in biological systems. Preliminary findings suggest potential applications in enzyme modulation, though extensive pharmacological profiling remains ongoing. The scientific community continues to investigate this chemical scaffold due to its balanced combination of aromaticity and aliphatic flexibility, features that enable diverse molecular interactions.

From a commercial perspective, suppliers typically offer 2229319-84-8 in research quantities ranging from milligrams to kilogram scales, with pricing reflecting the compound's synthetic complexity. The global market for such fine chemicals shows steady growth, driven by increasing R&D expenditures in life sciences and advanced materials sectors. Regulatory documentation for this compound emphasizes proper handling procedures while confirming its non-restricted status under major chemical control frameworks.

Future developments may focus on continuous flow chemistry approaches to produce 2-(3-chloro-4-nitrophenyl)propan-1-amine more efficiently, addressing the pharmaceutical industry's need for scalable intermediates. Computational chemistry studies are also elucidating the compound's conformational preferences, information valuable for rational drug design. These advancements position CAS 2229319-84-8 as a compound of enduring interest across multiple scientific disciplines.